Cas no 1158488-01-7 (2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride)

• Product Name: 2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride
• CAS No: 1158488-01-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD11506535
• CID: 1078257
• Update Time: 2025-05-20

2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride

• MDL： MFCD11506535
• Inchi： 1S/C12H15NO2.ClH/c14-12(15)11-6-2-1-5-10(11)9-13-7-3-4-8-13;/h1-2,5-6H,3-4,7-9H2,(H,14,15);1H
• InChI Key： WXFZSSSEQJNWLY-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC=CC=1CN1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride

Recent Advances in the Study of 2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride (CAS: 1158488-01-7)

2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride (CAS: 1158488-01-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinylmethyl-benzoic acid structure, has been the subject of recent studies aimed at exploring its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological evaluation.

Recent research has focused on the synthesis and characterization of 2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride, with particular emphasis on its biological activity. Studies have demonstrated its potential as a modulator of specific biochemical pathways, including interactions with neurotransmitter receptors and enzymes involved in inflammatory processes. These findings suggest that the compound may have applications in the treatment of neurological disorders and inflammatory diseases, although further in vivo studies are required to confirm these effects.

One of the key advancements in the study of this compound is the development of novel synthetic routes that improve yield and purity. Researchers have optimized reaction conditions to minimize by-products and enhance the scalability of production. These improvements are critical for advancing the compound into preclinical and clinical trials, where consistent quality and sufficient quantities are essential.

In addition to its potential therapeutic applications, 2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride has also been investigated for its role as a chemical probe. Its ability to selectively bind to certain biological targets makes it a valuable tool for studying molecular interactions and signaling pathways. This dual utility—both as a potential drug candidate and a research tool—highlights the versatility of this compound in the chemical biology landscape.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research is addressing these gaps through advanced computational modeling and high-throughput screening techniques. These approaches aim to identify structural analogs with improved efficacy and reduced toxicity, paving the way for next-generation therapeutics.

In conclusion, 2-Pyrrolidin-1-ylmethyl-benzoic acid hydrochloride represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and biological activity offer numerous opportunities for drug discovery and development. Continued investigation into its properties and applications will be essential for translating these findings into clinically relevant therapies. The ongoing research underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its potential benefits to human health.